Cas no 2034294-23-8 ([4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-thiophen-3-ylmethanone)

• Product Name: [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-thiophen-3-ylmethanone
• CAS No: 2034294-23-8
• MF: C₁₇H₂₀N₂OS₂
• MW: 332.483501434326
• CID: 5377182
• Update Time: 2025-06-11

[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-thiophen-3-ylmethanone Chemical and Physical Properties

Names and Identifiers

• [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-thiophen-3-ylmethanone

• Inchi： 1S/C17H20N2OS2/c20-17(14-4-9-21-12-14)18-6-1-15(2-7-18)19-8-3-16-13(11-19)5-10-22-16/h4-5,9-10,12,15H,1-3,6-8,11H2
• InChI Key： HWYVOIDUXXTJLX-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2CC3C=CSC=3CC2)CC1)(C1C=CSC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-thiophen-3-ylmethanone

Introduction to [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-thiophen-3-ylmethanone (CAS No. 2034294-23-8)

[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-thiophen-3-ylmethanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034294-23-8, represents a fusion of heterocyclic structures and functional groups that make it a promising candidate for further research and development in drug discovery.

The molecular architecture of this compound is characterized by the presence of a piperidine ring linked to a thieno[3,2-c]pyridine moiety, which is further connected to a thiophenyl group through a methanone bridge. This unique arrangement of heterocycles not only contributes to the compound's complex chemical profile but also opens up numerous possibilities for interactions with biological targets. The piperidine ring is known for its ability to enhance bioavailability and binding affinity, while the thieno[3,2-c]pyridine and thiophenyl groups introduce additional layers of chemical diversity that can be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the potential biological activities of [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-thiophen-3-ylmethanone. Studies have suggested that the compound may exhibit properties relevant to various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases. The structural features of this molecule suggest potential interactions with enzymes and receptors that are critical in these pathways.

In particular, the thieno[3,2-c]pyridine scaffold has been extensively studied for its role in medicinal chemistry due to its ability to mimic natural products and bioactive molecules. This scaffold is found in several FDA-approved drugs, highlighting its significance in drug design. The incorporation of this moiety into [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-thiophen-3-ylmethanone may contribute to its pharmacological potential by enhancing binding interactions with target proteins.

The methanone bridge in the compound's structure serves as a key functional group that can be modified to fine-tune its biological activity. Methanone groups are often used in drug design because they can facilitate the formation of hydrogen bonds and hydrophobic interactions, which are crucial for effective binding to biological targets. By strategically positioning this group within the molecule, researchers can optimize the compound's affinity and selectivity for specific receptors or enzymes.

Current research is focusing on synthesizing derivatives of [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-thiophen-3-ylmethanone to explore its full pharmacological spectrum. Techniques such as structure-based drug design and high-throughput screening are being employed to identify analogs with improved efficacy and reduced side effects. These efforts are supported by increasingly sophisticated computational tools that can predict the biological activity of novel compounds with high accuracy.

The integration of machine learning algorithms into drug discovery has revolutionized the way new molecules are designed and evaluated. By leveraging large datasets of known bioactive compounds, machine learning models can identify patterns and relationships that inform the design of new molecules like [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-thiophen-3-ylnethanone. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

Another exciting aspect of this compound is its potential in combination therapy. The ability to design molecules that can act synergistically with existing drugs has become a major focus in modern medicine. [4-(6,7-dihydro-[...]